Cas no 3040-49-1 (Urea,N-methyl-N'-nitroso-)

• Product Name: Urea,N-methyl-N'-nitroso-
• CAS No: 3040-49-1
• MF: C₂H₅N₃O₂
• MW: 103.079999685287
• CID: 310794
• PubChem ID: 114836
• Update Time: 2025-04-19

Urea,N-methyl-N'-nitroso- Chemical and Physical Properties

Names and Identifiers

• Urea,N-methyl-N'-nitroso-
• 1-methyl-3-nitrosourea
• 3040-49-1
• SCHEMBL345509
• Urea, N-methyl-N'-nitroso-
• AKOS006348905
• DTXSID90184484
• N-Methyl-N'-nitrosourea

• Inchi： 1S/C2H5N3O2/c1-3-2(6)4-5-7/h1H3,(H2,3,4,6,7)
• InChI Key： FYOFUPCSKGJJQF-UHFFFAOYSA-N
• SMILES： O=C(NN=O)NC

Computed Properties

• Exact Mass: 103.03825
• Monoisotopic Mass: 103.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 70.56